Cas no 1600210-10-3 (5-iodo-2-(propan-2-yloxy)pyrimidine)

• Product Name: 5-iodo-2-(propan-2-yloxy)pyrimidine
• CAS No: 1600210-10-3
• MF: C₇H₉IN₂O
• MW: 264.063633680344
• MDL: MFCD29965654
• CID: 5219930
• PubChem ID: 116649146
• Update Time: 2025-06-07

5-iodo-2-(propan-2-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-iodo-2-(1-methylethoxy)-
• 5-iodo-2-(propan-2-yloxy)pyrimidine

• MDL： MFCD29965654
• Inchi： 1S/C7H9IN2O/c1-5(2)11-7-9-3-6(8)4-10-7/h3-5H,1-2H3
• InChI Key： YNNIOIPSDWKALI-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=NC=C(I)C=N1

Additional information on 5-iodo-2-(propan-2-yloxy)pyrimidine

Introduction to 5-iodo-2-(propan-2-yloxy)pyrimidine (CAS No: 1600210-10-3)

5-iodo-2-(propan-2-yloxy)pyrimidine, with the chemical identifier CAS No: 1600210-10-3, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that plays a pivotal role in the synthesis of various biologically active molecules. The presence of an iodine atom at the 5-position and an alkoxy group at the 2-position makes this derivative particularly valuable for further functionalization, enabling the development of novel therapeutic agents.

The structure of 5-iodo-2-(propan-2-yloxy)pyrimidine features a pyrimidine core substituted with an iodine atom, which serves as a versatile handle for cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, particularly in the synthesis of pharmaceuticals. The propan-2-yloxy group, on the other hand, introduces a hydrophobic alkyl chain that can influence solubility and metabolic stability, making it an attractive moiety for drug design.

In recent years, there has been a surge in research focused on developing new methodologies for constructing pyrimidine derivatives. The iodinated pyrimidines, including 5-iodo-2-(propan-2-yloxy)pyrimidine, have emerged as key building blocks due to their reactivity and compatibility with various synthetic transformations. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings have been extensively utilized to introduce diverse substituents at the iodine-bearing position, leading to a plethora of novel compounds.

One of the most compelling applications of 5-iodo-2-(propan-2-yloxy)pyrimidine is in the field of antiviral drug discovery. Pyrimidine derivatives are well-known for their antiviral properties, particularly against viruses that rely on RNA or DNA replication involving pyrimidine bases. The iodine atom at the 5-position allows for facile introduction of pharmacophores that can interact with viral enzymes or nucleic acids, thereby inhibiting viral replication. Recent studies have demonstrated the utility of this compound in generating libraries of pyrimidine-based inhibitors for emerging viruses, highlighting its importance in pandemic preparedness.

Furthermore, 5-iodo-2-(propan-2-yloxy)pyrimidine has found utility in the development of anticancer agents. The pyrimidine scaffold is a common motif in many kinase inhibitors, which are critical in targeted cancer therapies. By leveraging the reactivity of the iodine atom, researchers can generate highly specific inhibitors that target aberrant signaling pathways in cancer cells. The alkoxy group at the 2-position can be tailored to optimize pharmacokinetic properties, such as solubility and bioavailability, which are crucial for clinical efficacy.

The agrochemical industry has also benefited from the versatility of 5-iodo-2-(propan-2-yloxy)pyrimidine. Pyrimidine-based compounds are widely used as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests and weeds. The ability to modify the pyrimidine core through cross-coupling reactions allows for the generation of compounds with enhanced activity and reduced environmental impact. This aligns with the growing demand for sustainable agricultural practices that minimize ecological footprints.

From a synthetic chemistry perspective, 5-iodo-2-(propan-2-yloxy)pyrimidine serves as an excellent precursor for exploring new synthetic pathways. The combination of an iodine atom and an alkoxy group provides multiple opportunities for further functionalization. For example, nucleophilic aromatic substitution (SNAr) reactions can be employed to replace the iodine atom with other nucleophiles, while directed ortho-metalation (DoM) strategies can be used to introduce additional substituents at specific positions on the pyrimidine ring. These methodologies are instrumental in generating structurally diverse libraries for high-throughput screening.

The pharmaceutical industry's interest in 5-iodo-2-(propan-2-yloxy)pyrimidine is further underscored by its role in fragment-based drug design (FBDD). FBDD involves identifying small molecule fragments that exhibit preliminary biological activity and then optimizing these fragments through iterative chemical modifications. The reactivity of this compound allows researchers to rapidly generate novel fragments with potential therapeutic value. This approach has been successful in identifying lead compounds for various diseases, including cancer and infectious diseases.

Recent advances in computational chemistry have also enhanced the utility of 5-iodo-2-(propan-2-yloxy)pyrimidine by enabling virtual screening and molecular modeling studies. These computational tools allow researchers to predict the binding modes of potential drug candidates before conducting expensive experimental validations. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The environmental impact of using 5-iodo-2-(propan-2-yloxy)pyrimidine as an intermediate must also be considered. While this compound itself is not classified as hazardous or restricted under current regulations, its derivatives may exhibit different properties that require careful evaluation during development and disposal stages. Sustainable chemistry principles should be adhered to throughout the synthesis process to minimize waste and environmental contamination.

In conclusion,5-Iodo-octyl-pyridine, characterized by its CAS number 1600210 -10 -3 , represents a cornerstone in modern medicinal chemistry due to its versatility as a synthetic intermediate . Its applications span across antiviral , anticancer ,and agrochemical research ,underscoring its importance . As research continues ,the potential uses for this compound will likely expand ,driven by innovative synthetic methodologies and computational approaches . For researchers engaged in pharmaceutical or agrochemical development,5-Iodo-octyl-pyridine remains an indispensable tool . p >